BENGHE Foundational & Exploratory

Check Availability & Pricing

Initial Feasibility of Rescalure for Pest Control: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rescalure

Cat. No.: B1610670

An In-depth Whitepaper for Researchers and Drug Development Professionals

Introduction

Rescalure, the synthetic pheromone of the California red scale (Aonidiella aurantii), has
emerged as a promising tool for integrated pest management (IPM) in citrus and other
susceptible crops. This technical guide provides a comprehensive overview of the initial
feasibility studies of Rescalure for pest control, focusing on its efficacy, the experimental
protocols used for its evaluation, and the underlying biological mechanisms. The primary mode
of action for Rescalure is mating disruption, an environmentally benign technique that reduces
pest populations by interfering with their chemical communication, thereby preventing
successful reproduction.[1][2] This document is intended to serve as a resource for
researchers, scientists, and professionals involved in the development of novel pest control
strategies.

Quantitative Data from Feasibility Studies

Initial field trials have demonstrated the significant potential of Rescalure-based mating
disruption in controlling California red scale populations. The efficacy of this approach is
typically measured by two key metrics: the reduction in the capture of male scales in
pheromone-baited traps and the decrease in fruit damage.

Efficacy of Rescalure in Reducing Male Trap Captures
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The disruption of chemical communication is directly assessed by the reduction of male insects
captured in traps baited with synthetic pheromones. A significant decrease in captures within
treated plots compared to untreated control plots indicates successful mating disruption.

Stud Pheromone Load Application Rate Reduction in Male
u

b per Dispenser (dispensers/ha) Captures (%)
Vacas et al. (2009) 50 mg 400 Significant reduction
Vacas et al. (2009) 100 mg 400 Significant reduction

98% (during 2nd
Not Specified Not Specified flight), 94.1% (during
3rd flight)[3]

Vacas et al. (2010) -
Trial 1

93.5% (during 2nd
Not Specified Not Specified flight), 82.9% (during
3rd flight)[3]

Vacas et al. (2010) -
Trial 2

76.7% (during 2nd
Not Specified Not Specified flight), 68.1% (during
3rd flight)[3]

Vacas et al. (2010) -
Trial 3

N 90% (average
Grafton-Cardwell et al.  Not Specified

Not Specified cumulative reduction)
(2021) (CheckMate® CRS)

[4]115]

Efficacy of Rescalure in Reducing Crop Damage

The ultimate measure of a pest control strategy's success is its ability to reduce crop damage.
Studies have consistently shown that mating disruption with Rescalure leads to a significant
decrease in the percentage of infested fruit.
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Pheromone Load

Application Rate

Reduction in Fruit

Study . .
per Dispenser (dispensers/ha) Damage (%)
Vacas et al. (2009) 50 mg & 100 mg 400 ~70%]6]
Vacas et al. (2010) - N N ~70% (compared to
) Not Specified Not Specified )
Trial 1 an oil-treated plot)[3]
Vacas et al. (2010) - N N ~60% (compared to
] Not Specified Not Specified
Trial 2 an untreated plot)[3]
Vacas et al. (2010) - N N ~80% (compared to
_ Not Specified Not Specified
Trial 3 an untreated plot)[3]
N 75% (reduction in
Grafton-Cardwell et al.  Not Specified N ) ) )
Not Specified highly infested fruit)[4]
(2021) (CheckMate® CRS)

[5]

Experimental Protocols

The evaluation of Rescalure's efficacy relies on well-defined experimental protocols conducted
in commercial orchards. These protocols are designed to quantify the impact of mating
disruption on the target pest population and the resulting crop protection.

Field Trial Design

» Site Selection: Trials are conducted in commercial citrus orchards with a known history of
California red scale infestation.

o Plot Establishment: Large, unreplicated plots are typically used for mating disruption trials
due to the nature of pheromone dispersal. A treated plot receiving the Rescalure dispensers
is established alongside an untreated control plot. To minimize interference, a significant
buffer zone is maintained between the plots.

» Dispenser Application: Pheromone dispensers are manually placed within the tree canopy at
a predetermined density (e.g., 180 to 600 dispensers per acre).[7][8] Dispensers are typically
hung on branches at a height of approximately 6 feet.[1] The application is timed to coincide
with the first male flight of the season.
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Efficacy Assessment

o Male Flight Monitoring:

o Pheromone-baited sticky traps are deployed in both the treated and control plots to
monitor the male California red scale population.

o Traps are checked weekly, and the number of captured males is recorded.

o The percentage of reduction in male captures in the treated plot compared to the control
plot is calculated to determine the level of mating disruption.

e Fruit Damage Assessment:

o At the end of the growing season, a random sample of fruit is collected from a
predetermined number of trees in both the treated and control plots.

o Each fruit is inspected for the presence of California red scale, and the level of infestation
is categorized (e.g., uninfested, moderately infested, highly infested).

o The percentage of damaged fruit in the treated plot is compared to the control plot to
evaluate the effectiveness of the treatment in preventing crop loss.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://ipm.ucanr.edu/agriculture/citrus/california-red-scale-and-yellow-scale/
https://ipm.ucanr.edu/agriculture/citrus/california-red-scale-and-yellow-scale/
https://www.apvma.gov.au/sites/default/files/publication/100426-220429_public_release_summary_on_the_evaluation_of_the_new_active_rescalure_in_the_product_checkmate_crs.pdf
https://pubmed.ncbi.nlm.nih.gov/20232422/
https://pubmed.ncbi.nlm.nih.gov/20232422/
https://pubmed.ncbi.nlm.nih.gov/20232422/
https://pubmed.ncbi.nlm.nih.gov/34608491/
https://pubmed.ncbi.nlm.nih.gov/34608491/
https://www.researchgate.net/publication/355112467_Mating_Disruption_of_the_California_Red_Scale_Aonidiella_aurantii_Hemiptera_Diaspididae_in_Central_California_Citrus
https://www.cambridge.org/core/journals/bulletin-of-entomological-research/article/abs/first-account-of-the-mating-disruption-technique-for-the-control-of-california-red-scale-aonidiella-aurantii-maskell-homoptera-diaspididae-using-new-biodegradable-dispensers/11689021346693FD86D267A5CCF0F80D
https://www.cambridge.org/core/journals/bulletin-of-entomological-research/article/abs/first-account-of-the-mating-disruption-technique-for-the-control-of-california-red-scale-aonidiella-aurantii-maskell-homoptera-diaspididae-using-new-biodegradable-dispensers/11689021346693FD86D267A5CCF0F80D
https://www.cambridge.org/core/journals/bulletin-of-entomological-research/article/abs/first-account-of-the-mating-disruption-technique-for-the-control-of-california-red-scale-aonidiella-aurantii-maskell-homoptera-diaspididae-using-new-biodegradable-dispensers/11689021346693FD86D267A5CCF0F80D
https://www.suterra.com/products/crs
https://iobc-wprs.org/product/efficacy-of-a-new-sepiolite-pheromone-dispenser-for-the-controlof-california-red-scale-populations-on-citrus/
https://iobc-wprs.org/product/efficacy-of-a-new-sepiolite-pheromone-dispenser-for-the-controlof-california-red-scale-populations-on-citrus/
https://www.benchchem.com/product/b1610670#initial-feasibility-studies-of-rescalure-for-pest-control
https://www.benchchem.com/product/b1610670#initial-feasibility-studies-of-rescalure-for-pest-control
https://www.benchchem.com/product/b1610670#initial-feasibility-studies-of-rescalure-for-pest-control
https://www.benchchem.com/product/b1610670#initial-feasibility-studies-of-rescalure-for-pest-control
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1610670?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

